Cas no 1272147-79-1 ((2-(3-Chloro-4-fluorophenoxy)-5-fluorophenyl)methanamine)

• Product Name: (2-(3-Chloro-4-fluorophenoxy)-5-fluorophenyl)methanamine
• CAS No: 1272147-79-1
• MF: C₁₃H₁₀ClF₂NO
• MW: 269.674409389496
• CID: 5251012
• Update Time: 2025-05-19

(2-(3-Chloro-4-fluorophenoxy)-5-fluorophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-(3-Chloro-4-fluorophenoxy)-5-fluorophenyl)methanamine
• [2-(3-chloro-4-fluorophenoxy)-5-fluorophenyl]methanamine

• Inchi： 1S/C13H10ClF2NO/c14-11-6-10(2-3-12(11)16)18-13-4-1-9(15)5-8(13)7-17/h1-6H,7,17H2
• InChI Key： GRWLSDLGODCXPL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OC1C=CC(=CC=1CN)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 269
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on (2-(3-Chloro-4-fluorophenoxy)-5-fluorophenyl)methanamine

Comprehensive Guide to (2-(3-Chloro-4-fluorophenoxy)-5-fluorophenyl)methanamine (CAS No. 1272147-79-1)

(2-(3-Chloro-4-fluorophenoxy)-5-fluorophenyl)methanamine is a specialized organic compound with the CAS number 1272147-79-1. This compound belongs to the class of aromatic amines and is characterized by its unique structural features, including a chloro-fluorophenoxy group and a methanamine moiety. Its molecular formula and weight make it a subject of interest in various research and industrial applications.

The compound's structure, featuring both chloro and fluoro substituents, contributes to its distinct chemical properties. These halogen atoms enhance the compound's reactivity and stability, making it valuable in synthetic chemistry. Researchers often explore its potential in pharmaceutical intermediates and agrochemical formulations, where its unique properties can be leveraged for targeted applications.

One of the key areas of interest for (2-(3-Chloro-4-fluorophenoxy)-5-fluorophenyl)methanamine is its role in drug discovery. The presence of halogen atoms and the methanamine group allows for versatile modifications, enabling the development of novel bioactive molecules. This has led to increased attention from pharmaceutical companies and academic researchers alike, particularly in the context of central nervous system (CNS) targeting compounds and enzyme inhibitors.

In addition to its pharmaceutical potential, CAS 1272147-79-1 is also studied for its applications in material science. The compound's aromatic backbone and halogenated side chains make it a candidate for use in advanced polymers and liquid crystal displays (LCDs). Its thermal stability and electronic properties are of particular interest in these fields.

The synthesis of (2-(3-Chloro-4-fluorophenoxy)-5-fluorophenyl)methanamine typically involves multi-step organic reactions, including nucleophilic aromatic substitution and reductive amination. These processes require precise control of reaction conditions to ensure high yield and purity. Recent advancements in green chemistry have also explored more sustainable methods for its production, aligning with global trends towards environmentally friendly manufacturing.

From a market perspective, the demand for CAS 1272147-79-1 is driven by its versatility and the growing need for specialized chemical intermediates. Companies involved in custom synthesis and contract research organizations (CROs) frequently seek this compound for client projects. Its niche applications ensure a steady, albeit specialized, market presence.

Safety and handling of (2-(3-Chloro-4-fluorophenoxy)-5-fluorophenyl)methanamine are critical considerations. While not classified as highly hazardous, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Regulatory compliance varies by region, so users should consult local guidelines to ensure adherence to safety standards.

In summary, CAS 1272147-79-1 represents a fascinating example of modern chemical innovation. Its applications span pharmaceuticals, materials science, and beyond, making it a compound of significant interest to researchers and industry professionals. As scientific advancements continue, the potential uses for this molecule are likely to expand, further solidifying its importance in the chemical landscape.